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Compound of Interest

Compound Name: 2-Chloro-5-methyl-4-nitropyridine

CAS No.: 97944-45-1

Cat. No.: B1589938 Get Quote

2-Chloro-5-methyl-4-nitropyridine is a reactive chemical intermediate. Its hazard profile

stems from the combination of a chlorinated pyridine ring and a nitro group. This structure

imparts toxicological properties and dictates the necessary disposal pathway. Combustion of

this compound can release toxic and corrosive gases, including nitrogen oxides (NOx),

hydrogen chloride (HCl), and carbon monoxide.[1] Therefore, simply discarding it as regular

waste is not an option.

Discharge into sewer systems or the environment must be strictly avoided to prevent ecological

damage.[2] The primary risks associated with this compound are related to its irritant properties

and potential harm upon ingestion or inhalation.

Table 1: Hazard Profile of 2-Chloro-5-methyl-4-nitropyridine

Hazard Class GHS Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Warning
H302: Harmful if
swallowed.[1]

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation.[1][3]

Serious Eye

Damage/Irritation
Category 2 Warning

H319: Causes serious

eye irritation.[3]
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| Specific target organ toxicity (single exposure) | Category 3 | Warning | H335: May cause

respiratory irritation.[1][3][4] |

Core Directive: The Principle of Irreversible
Destruction
Given its chemical nature, the universally accepted and required method for the proper

disposal of 2-Chloro-5-methyl-4-nitropyridine is high-temperature incineration. This process

must be carried out at a licensed and approved chemical waste disposal facility.[2][3][4][5][6]

Causality: High-temperature incineration is not merely about burning; it is about the complete

and irreversible thermal decomposition of the molecule. The process is designed to break the

carbon-chlorine, carbon-nitrogen, and nitrogen-oxygen bonds, converting the compound into

simpler, less hazardous substances like carbon dioxide, water, and inorganic acids. Crucially,

this incineration must be coupled with flue gas scrubbing.[2][4] The scrubber is an essential

secondary system that neutralizes the acidic gases (HCl and NOx) generated during

combustion, preventing their release into the atmosphere.

Personnel Safety & Personal Protective Equipment
(PPE)
Before handling waste containers or managing spills, it is imperative to wear the appropriate

PPE. This is a non-negotiable aspect of laboratory safety, designed to prevent accidental

exposure.

Table 2: Required Personal Protective Equipment (PPE)
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Equipment Specification Rationale

Hand Protection
Chemical-impermeable
gloves (e.g., Butyl rubber).

Prevents skin contact and
irritation.[2][7] Nitrile
gloves may not be
sufficient for prolonged
contact. Always consult
the manufacturer's
compatibility chart.

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from dust,

splashes, and vapors,

preventing serious irritation.[1]

[7]

Body Protection Fully-buttoned laboratory coat.
Protects skin and personal

clothing from contamination.

| Respiratory Protection | Use only in a well-ventilated area or certified chemical fume hood. |

Prevents inhalation of dust or vapors, which can cause respiratory tract irritation.[1][2][3] For

spill cleanup or where ventilation is inadequate, a NIOSH-approved respirator may be

necessary. |

Step-by-Step Disposal Protocol
A self-validating disposal system relies on a clear, sequential process from the point of

generation to final pickup.

Step 1: Waste Segregation & Collection
Solid Waste: Collect unused or waste 2-Chloro-5-methyl-4-nitropyridine in its pure form.

Contaminated Labware: Items such as gloves, weighing papers, and paper towels that are

heavily contaminated must be disposed of as hazardous waste.[8] These should be double-

bagged in clear plastic bags, sealed, and placed in a designated solid waste container.[8]

Solutions: Solutions containing this compound should be collected in a dedicated liquid

waste container. Do not mix with other solvent waste streams unless compatibility is
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confirmed.

AVOID discharging any amount of this chemical or its solutions down the drain.[2][8]

Step 2: Containerization & Labeling
Container Selection: Use a sealable, airtight, and chemically compatible waste container.[3]

[7] Ensure the container is in good condition with no leaks or cracks.

Labeling: All hazardous waste containers must be properly labeled the moment waste is first

added.[7] The label must include:

The words "Hazardous Waste"

The full chemical name: "2-Chloro-5-methyl-4-nitropyridine"

An accurate list of all contents, including solvents and their approximate percentages.

The associated hazards (e.g., "Toxic," "Irritant").

The date accumulation started.

Step 3: Temporary On-Site Storage
Store waste containers in a designated, well-ventilated, and secure area.[1][3][5]

Keep containers tightly closed when not in use.[1][3]

Ensure segregation from incompatible materials, particularly strong oxidizing agents, acids,

and bases.[6][7]

Step 4: Arranging for Final Disposal
Disposal must be handled by a licensed hazardous waste management company.

Follow your institution's or company's specific procedures for requesting a chemical waste

pickup.[7]

Never give hazardous waste to an unlicensed individual or company.
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Disposal Decision Workflow
The following diagram illustrates the logical flow for managing waste streams of 2-Chloro-5-
methyl-4-nitropyridine.
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Caption: Decision workflow for proper disposal of 2-Chloro-5-methyl-4-nitropyridine waste.
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Accidental Release or Spill
Evacuate & Secure: Evacuate non-essential personnel from the immediate area.[2] Remove

all sources of ignition.[2][5]

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage and stop the material from entering drains or

waterways.[2]

Absorb & Collect: For solids, carefully sweep up the material to avoid creating dust.[3] For

liquids, use an inert absorbent material (e.g., vermiculite, dry sand).

Package for Disposal: Collect all cleanup materials and the spilled substance into a suitable,

labeled container for hazardous waste disposal.[3][5]

Personnel Exposure
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

also under the eyelids. Seek immediate medical attention.[1][2][3]

Skin Contact: Take off contaminated clothing immediately.[1][2] Wash the affected area with

plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical

attention.[1][3]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person

is not breathing, begin artificial respiration. Seek immediate medical attention.[1][2]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth

to an unconscious person. Call a poison control center or doctor immediately.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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